3-bromo-N,1-dimethyl-1H-pyrazol-5-amine
Overview
Description
3-Bromo-N,1-dimethyl-1H-pyrazol-5-amine (3-Br-N,1-DMP) is an organic compound belonging to the pyrazolamine family. It is a derivative of pyrazole, a five-membered heterocyclic ring with two nitrogen atoms. 3-Br-N,1-DMP is a colorless solid with a melting point of 78-80°C. In recent years, it has become increasingly popular among chemists due to its wide range of applications in scientific research.
Scientific Research Applications
3-bromo-N,1-dimethyl-1H-pyrazol-5-amine has many different applications in scientific research. It is used in the synthesis of various heterocyclic compounds, such as pyrazolopyridines and pyrazoloazepines. It is also a useful reagent for the synthesis of biologically active compounds, such as anti-inflammatory agents and antimicrobial agents. Furthermore, it is used as a starting material for the synthesis of a variety of pharmaceuticals, such as anti-diabetic agents and anti-cancer agents.
Mechanism of Action
The mechanism of action of 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine is not yet fully understood. However, it is believed that the compound acts as a proton donor, which enables the formation of a new carbon-carbon bond. This new bond is then used to form the desired heterocyclic compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine have not been extensively studied. However, some studies have suggested that the compound may have anti-inflammatory and antimicrobial properties. In addition, it has been shown to inhibit the growth of certain cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
3-bromo-N,1-dimethyl-1H-pyrazol-5-amine has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available. The compound is also stable and can be stored for long periods of time. Furthermore, it is non-toxic and has low environmental impact.
However, there are some limitations to its use in laboratory experiments. The compound is sensitive to light and air, so it must be handled carefully. In addition, the reaction conditions must be carefully controlled to ensure optimal yields.
Future Directions
There are several potential future directions for 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine research. One possibility is to further explore its potential as an anti-inflammatory and antimicrobial agent. Another is to investigate its use as a starting material for the synthesis of more complex molecules. In addition, further research could be done to explore its potential as a therapeutic agent for various diseases. Finally, it could be used as a starting material to synthesize other pyrazolamine derivatives, which could have a variety of applications in scientific research.
Synthesis Methods
3-bromo-N,1-dimethyl-1H-pyrazol-5-amine can be synthesized from the reaction of 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid (3-Br-1-MPC) with dimethylamine in an organic solvent. The reaction is carried out at room temperature and yields a white solid. The reaction scheme is as follows:
3-Br-1-MPC + (CH3)2NH → 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine + H2O
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine involves the reaction of 3-bromo-1H-pyrazole with N,N-dimethylformamide dimethyl acetal followed by reduction with sodium borohydride.", "Starting Materials": [ "3-bromo-1H-pyrazole", "N,N-dimethylformamide dimethyl acetal", "sodium borohydride", "methanol", "water" ], "Reaction": [ "To a solution of 3-bromo-1H-pyrazole in methanol, add N,N-dimethylformamide dimethyl acetal and stir at room temperature for 24 hours.", "Add water to the reaction mixture and extract with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Dissolve the resulting compound in methanol and add sodium borohydride.", "Stir the reaction mixture at room temperature for 24 hours.", "Quench the reaction with water and extract with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain 3-bromo-N,1-dimethyl-1H-pyrazol-5-amine." ] } | |
CAS RN |
2763755-34-4 |
Molecular Formula |
C5H8BrN3 |
Molecular Weight |
190 |
Purity |
95 |
Origin of Product |
United States |
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